Cas no 79524-99-5 (5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione)

5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione structure
79524-99-5 structure
Product name:5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione
CAS No:79524-99-5
MF:C14H17NO4S
MW:295.35408
CID:1800494
PubChem ID:3061681

5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione
    • 5-[(3,4-diethoxyphenyl)methyl]-1,3-thiazolidine-2,4-dione
    • DTXSID001000564
    • IWDNIIVQLPLASA-UHFFFAOYSA-N
    • 2,4-Thiazolidinedione, 5-((3,4-diethoxyphenyl)methyl)-
    • 79524-99-5
    • 5-(3,4-diethoxybenzyl)thiazolidine-2,4-dione
    • BRN 5565232
    • 5-((3,4-Diethoxyphenyl)methyl)-2,4-thiazolidinedione
    • SCHEMBL11163083
    • 5-[(3,4-Diethoxyphenyl)methyl]-4-hydroxy-1,3-thiazol-2(5H)-one
    • Inchi: InChI=1S/C14H17NO4S/c1-3-18-10-6-5-9(7-11(10)19-4-2)8-12-13(16)15-14(17)20-12/h5-7,12H,3-4,8H2,1-2H3,(H,15,16,17)
    • InChI Key: IWDNIIVQLPLASA-UHFFFAOYSA-N
    • SMILES: CCOC1=C(C=C(C=C1)CC2C(=O)NC(=O)S2)OCC

Computed Properties

  • Exact Mass: 295.08782920g/mol
  • Monoisotopic Mass: 295.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 89.9Ų

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